![molecular formula C12H10O B051906 2-(2,3,4,5,6-Pentadeuteriophenyl)phenol CAS No. 64420-98-0](/img/structure/B51906.png)
2-(2,3,4,5,6-Pentadeuteriophenyl)phenol
Overview
Description
2-(2,3,4,5,6-Pentadeuteriophenyl)phenol, commonly known as 2-PPD, is a synthetic compound with a wide range of applications in scientific research. It is a derivative of phenol, a compound with a hydroxyl group and a benzene ring, with each hydrogen atom replaced by deuterium atoms. 2-PPD has been used in a variety of studies, including those involving organic synthesis, mechanistic studies, and biochemistry.
Scientific Research Applications
Synthesis Techniques and Catalysis
- Research on 2-(phenylthio)phenols, synthesized from simple phenols, used copper(I)-catalyzed C-S coupling/C-H functionalization, employing a specific catalyst system. The reaction mechanism was explored using isotope labeling strategies (Xu, Wan, Mao, & Pan, 2010).
Biological and Pharmacological Properties
- Chlorogenic acid, a phenolic compound, demonstrates various therapeutic roles including antioxidant, anti-inflammatory, neuroprotective, and others. It also impacts lipid metabolism and glucose regulation, indicating its potential in treating metabolic disorders (Naveed, Hejazi, Abbas, Kamboh, Khan, Shumzaid, Ahmad, Babazadeh, Fangfang, Modarresi-Ghazani, Wenhua, & Xiaohui, 2018).
Environmental and Bioremediation Applications
- The role of laccase from Fusarium incarnatum in the biodegradation of Bisphenol A was explored, using a reverse micelles system. This study contributes to understanding the bioremediation of phenolic environmental pollutants (Chhaya & Gupte, 2013).
Nanotechnology and Material Science
- Phenolic-enabled nanotechnology (PEN) has been utilized in biomedical applications due to the physiochemical properties of phenolics. PEN focuses on particle engineering and synthesis of nanohybrid materials with applications in biosensing, bioimaging, and disease treatment (Wu, Zhou, Creyer, Yim, Chen, Messersmith, & Jokerst, 2021).
Plant Physiology and Stress Response
- Phenolic compounds in plants, including polyphenols and phenolic acids, play significant roles in coping with environmental stress. The activation of the phenylpropanoid biosynthetic pathway under stress conditions results in an accumulation of phenolic compounds, which contribute to stress tolerance (Sharma, Shahzad, Rehman, Bhardwaj, Landi, & Zheng, 2019).
Mechanism of Action
Target of Action
2-(2,3,4,5,6-Pentadeuteriophenyl)phenol is an isotope-labeled analog of phenol
Mode of Action
As an isotope-labeled analog, it likely interacts with its targets in a similar manner to phenol . The deuterium atoms replacing the 2,3,4,5, and 6th protons of phenol may influence the compound’s interactions with its targets, potentially altering its binding affinity or metabolic stability .
Pharmacokinetics
The presence of deuterium atoms may influence these properties, potentially enhancing the compound’s metabolic stability and thus its bioavailability .
properties
IUPAC Name |
2-(2,3,4,5,6-pentadeuteriophenyl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H/i1D,2D,3D,6D,7D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLEMOWNGBBNAJR-FSTBWYLISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C2=CC=CC=C2O)[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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